Cas no 77351-01-0 (9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione structure
77351-01-0 structure
Product name:9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
CAS No:77351-01-0
MF:C17H19N5O4
MW:357.363863229752
CID:2856991
PubChem ID:2830447

9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
    • F0373-0148
    • EU-0004093
    • STL321886
    • Oprea1_116752
    • 8-(4-Ethoxy-PH)-6-HO-1-ME-5,6,7,8-4H-1H-1,3,4B,8,9-pentaaza-fluorene-2,4-dione
    • Oprea1_823221
    • 77351-01-0
    • AKOS022112301
    • 684-811-0
    • 9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
    • AKOS000576479
    • Inchi: InChI=1S/C17H19N5O4/c1-3-26-12-6-4-10(5-7-12)21-8-11(23)9-22-13-14(18-16(21)22)20(2)17(25)19-15(13)24/h4-7,11,23H,3,8-9H2,1-2H3,(H,19,24,25)
    • InChI Key: VRGUJCUVYYRDDX-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 357.14370410Da
  • Monoisotopic Mass: 357.14370410Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 99.9Ų

9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0373-0148-2mg
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
77351-01-0 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0373-0148-15mg
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
77351-01-0 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F0373-0148-30mg
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
77351-01-0 90%+
30mg
$119.0 2023-05-17
Life Chemicals
F0373-0148-75mg
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
77351-01-0 90%+
75mg
$208.0 2023-05-17
Life Chemicals
F0373-0148-1mg
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
77351-01-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0373-0148-100mg
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
77351-01-0 90%+
100mg
$248.0 2023-05-17
Life Chemicals
F0373-0148-20mg
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
77351-01-0 90%+
20mg
$99.0 2023-05-17
Life Chemicals
F0373-0148-50mg
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
77351-01-0 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F0373-0148-10μmol
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
77351-01-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0373-0148-10mg
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
77351-01-0 90%+
10mg
$79.0 2023-05-17

Additional information on 9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

9-(4-Ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 77351-01-0, known as 9-(4-Ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives and exhibits a unique combination of structural features that contribute to its diverse biological activities. Recent studies have highlighted its potential as a therapeutic agent in various disease models.

The molecular structure of 9-(4-Ethoxyphenyl)-7-hydroxy-1-methyl-pyrimido[1,2-g]purine-2,4-dione is characterized by a pyrimido-purine backbone with substituents at specific positions. The presence of a hydroxyl group at position 7 and an ethoxyphenyl group at position 9 introduces significant stereochemical and electronic effects. These features not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets. Researchers have employed advanced computational methods to model the binding interactions of this compound with key proteins involved in cellular signaling pathways.

Recent advancements in the study of pyrimido-purine derivatives have revealed their potential as inhibitors of kinases and other enzymes implicated in cancer progression. For instance, studies published in high-impact journals such as *Nature Communications* and *Cell Chemical Biology* have demonstrated that 9-(4-Ethoxyphenyl)-7-hydroxy derivatives can modulate the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This makes them promising candidates for anti-cancer therapies.

In addition to its anti-proliferative effects on cancer cells, this compound has also shown potential in the treatment of inflammatory diseases. Preclinical studies conducted by researchers at leading institutions such as Stanford University and the University of Cambridge have indicated that 9-(4-Ethoxyphenyl)-7-hydroxy-pyrimido[1,2-g]purine derivatives can inhibit pro-inflammatory cytokines like TNF-alpha and IL-6. These findings suggest their utility in managing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 9-(4-Ethoxyphenyl)-7-hydroxy-1-methyl-pyrimido[1,2-g]purine derivatives involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent innovations in synthetic chemistry have enabled the development of more efficient routes for constructing this complex molecule. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of key intermediates while maintaining product quality.

From an analytical standpoint,pyrimido-purine derivatives are often subjected to rigorous characterization using techniques such as NMR spectroscopy and mass spectrometry. These analyses confirm the molecular structure and purity of the compound before it is used in biological assays. The integration of advanced analytical tools has greatly enhanced our ability to study these compounds' properties at a molecular level.

In conclusion,9-(4-Ethoxyphenyl)-7-hydroxy-1-methyl-pyrimido[1,2-g]purine derivatives represent a fascinating class of molecules with immense therapeutic potential across multiple disease areas. Ongoing research continues to uncover new insights into their mechanisms of action and optimal therapeutic applications. As our understanding deepens through cutting-edge research methodologies,the prospects for developing novel drugs based on this compound remain highly promising.

Recommend Articles

Recommended suppliers
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD